Cas no 1850959-67-9 (N-ethyl-2-methoxypyrimidine-5-sulfonamide)

• Product Name: N-ethyl-2-methoxypyrimidine-5-sulfonamide
• CAS No: 1850959-67-9
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• CID: 6165243
• PubChem ID: 165525352
• Update Time: 2025-05-20

N-ethyl-2-methoxypyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452767
• N-ethyl-2-methoxypyrimidine-5-sulfonamide
• 1850959-67-9

• Inchi： 1S/C7H11N3O3S/c1-3-10-14(11,12)6-4-8-7(13-2)9-5-6/h4-5,10H,3H2,1-2H3
• InChI Key： HDFJZFJBBMQZOF-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N=C1)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 217.05211239g/mol
• Monoisotopic Mass: 217.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.6Ų

Additional information on N-ethyl-2-methoxypyrimidine-5-sulfonamide

Professional Introduction to N-Ethyl-2-Methoxypyrimidine-5-Sulfonamide (CAS No. 1850959-67-9)

N-Ethyl-2-methoxypyrimidine-5-sulfonamide, a compound with the chemical identifier CAS No. 1850959-67-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug development. The N-ethyl-2-methoxypyrimidine-5-sulfonamide molecule, characterized by its sulfonamide and methoxy functional groups, exhibits promising characteristics that make it a valuable candidate for further research and development.

The sulfonamide group is a well-known pharmacophore in medicinal chemistry, contributing to the biological activity of numerous therapeutic agents. In particular, the presence of the sulfonamide moiety in N-Ethyl-2-methoxypyrimidine-5-sulfonamide suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The compound's structure also includes an ethyl group and a methoxy substituent on the pyrimidine ring, which may influence its solubility, stability, and bioavailability.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of new drugs. Pyrimidines are heterocyclic aromatic compounds that are fundamental to nucleic acid chemistry, making them crucial for various biological processes. The modification of pyrimidine rings with functional groups such as sulfonamides has led to the discovery of several bioactive molecules with therapeutic potential. The N-ethyl-2-methoxypyrimidine-5-sulfonamide is one such derivative that has attracted interest due to its unique chemical properties.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-Ethyl-2-methoxypyrimidine-5-sulfonamide are essential steps toward developing new treatments for various diseases. The compound's sulfonamide group can form hydrogen bonds with biological targets, which may enhance its binding affinity and efficacy. Additionally, the methoxy group can influence electronic properties and metabolic stability, making it a versatile scaffold for medicinal chemists.

One of the most exciting aspects of N-Ethyl-2-methoxypyrimidine-5-sulfonamide is its potential application in oncology research. Pyrimidine-based compounds have been extensively studied for their antitumor properties, and modifications to these structures have led to several FDA-approved drugs used in cancer treatment. The sulfonamide derivative may exhibit inhibitory effects on enzymes or receptors involved in cancer cell proliferation, offering a new avenue for therapeutic intervention.

The synthesis of N-Ethyl-2-methoxypyrimidine-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

The pharmacokinetic profile of N-Ethyl-2-methoxypyrimidine-5-sulfonamide is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preclinical studies have begun to explore these aspects, providing insights into the compound's potential toxicity and efficacy. These studies are crucial for guiding future clinical trials and ensuring that the drug candidate is safe and effective for human use.

Recent advancements in computational chemistry have also played a significant role in studying N-Ethyl-2-methoxypyrimidine-5-sulfonamide. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information can guide the design of analogs with improved properties and enhanced therapeutic effects. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process significantly.

The future prospects for N-Ethyl-2-methoxypyrimidine-5-sulfonamide are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like N-Ethyl-2-methoxypyrimidine-5-sulfonamide may emerge as key players in next-generation therapeutics.

In conclusion, N-Ethyl-2-methoxypyrimidine-5-sulfonamide (CAS No. 1850959-67-9) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The compound's sulfonamide group and methoxy substituent make it a versatile scaffold for drug development, particularly in oncology research. With continued investigation into its synthesis, pharmacokinetics, and biological activity, N-Ethyl-2-methoxypyrimidine-5-sulfonamide holds great promise as a novel therapeutic agent.